Cas no 2034556-45-9 (N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 2034556-45-9
• MF: C₂₁H₁₉N₃O₃S
• MW: 393.45886349678
• CID: 5335914
• Update Time: 2025-05-26

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide
• N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]-2-oxochromene-3-carboxamide
• N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C21H19N3O3S/c1-13-19(16-7-10-28-12-16)14(2)24(23-13)9-8-22-20(25)17-11-15-5-3-4-6-18(15)27-21(17)26/h3-7,10-12H,8-9H2,1-2H3,(H,22,25)
• InChI Key： IFCVXRCIGFQOGJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C)=NN(CCNC(C2C(=O)OC3C=CC=CC=3C=2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 640
• XLogP3: 4
• Topological Polar Surface Area: 102

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide

Introduction to N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 2034556-45-9)

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide, a compound with the CAS number 2034556-45-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate architecture of this molecule, featuring a chromene core and a pyrazole moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The structural components of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide contribute to its unique chemical properties. The chromene ring system, known for its stability and reactivity, interacts with various biological targets, making it a versatile scaffold for medicinal chemistry. Additionally, the pyrazole group introduces additional functional sites that can be modified to enhance binding affinity and selectivity. The presence of a thiophene substituent further enriches the structural diversity, enabling interactions with specific biological pathways.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the synergistic effects of multiple pharmacophores. The combination of chromene and pyrazole moieties in N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}-2-oxo-2H-chromene-3-carboxamide makes it an attractive candidate for such applications. Studies have shown that molecules with similar structural features exhibit potential in modulating various biological processes, including inflammation, oxidative stress, and cell proliferation. These properties are particularly relevant in the context of chronic diseases and cancer research.

One of the most compelling aspects of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-y]ethyl}-2-oxo-2H-chromene-3-carboxamide is its ability to interact with multiple targets simultaneously. This polypharmacological approach has gained traction in recent years as a strategy to improve therapeutic outcomes by addressing multiple aspects of a disease at once. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties by targeting specific enzymes and receptors involved in these pathways. Such dual-action compounds are particularly promising for conditions where multiple mechanisms contribute to disease progression.

The synthesis of N-{2-[3,5-dimethyl-4-(thiophen-3yl)-1H-pyrazol-1-y]ethyl}-2-oxo-2H-chromene-3-carboxamide involves a series of well-established organic reactions that highlight the expertise required to construct such complex molecules. Key steps include condensation reactions between the pyrazole and chromene precursors, followed by functionalization with the thiophene group. The introduction of the amide moiety at the terminal position further refines the molecular structure, enhancing its potential bioactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

Evaluation of the pharmacological properties of N-{2-[3,5-dimethyl-4-(thiophen-3yl)-1H-pyrazol-1-y]ethyl}- 2-oxo strong > - 2 H - chromene - 3 - carboxamide has revealed intriguing results that warrant further investigation. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory responses, suggesting potential therapeutic benefits in conditions like arthritis or neuroinflammation. Additionally, preliminary cell-based studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it a candidate for oncology research.

The development of novel drug candidates is often hampered by challenges related to solubility, bioavailability, and metabolic stability. However, N-{ 2-[ 3 , 5 - dimethyl stron g > - 4 - ( thiophen - 3 - yl ) - 1 H - pyrazol - 1 - yl ] ethyl } - 2 - oxo stro ng > - 2 H stro ng > - chromene - 3 stro ng > - carboxamide stro ng > has shown promise in addressing these issues through its structural design. The presence of polar functional groups enhances its solubility in aqueous media, while the rigid heterocyclic framework improves metabolic stability. These characteristics are crucial for ensuring that the compound remains active within biological systems long enough to exert its desired effects.

The future prospects for N-{ 2-[ 3 , stro ng > 5 - dimethy l stro ng > - stro ng >4-(thiophen- \